Cas no 2137999-27-8 (2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide)

• Product Name: 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide
• CAS No: 2137999-27-8
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6154544
• PubChem ID: 165473282
• Update Time: 2025-06-18

2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide
• EN300-1107467
• 2137999-27-8

• Inchi： 1S/C8H14N4O/c1-3-11(2)8(13)5-12-4-7(9)10-6-12/h4,6H,3,5,9H2,1-2H3
• InChI Key： HWTZIQQLFNOTPA-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(=C1)N)N(C)CC

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide

Introduction to 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide (CAS No. 2137999-27-8)

2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide, also known by its CAS number 2137999-27-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, which include an imidazole ring and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The imidazole ring, a fundamental component of 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide, is a well-known motif in bioactive molecules. It is found in various natural products and synthetic compounds, including histamine and several antifungal agents. The presence of the imidazole ring in this compound suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for various physiological processes.

The acetamide functional group, specifically the N-ethyl-N-methylacetamide moiety, adds to the compound's versatility. Acetamides are known for their ability to modulate biological activities through hydrogen bonding and other non-covalent interactions. In the context of 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide, this functional group may enhance the compound's solubility, stability, and bioavailability, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have indicated that 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral enzymes or the disruption of viral protein interactions, which are critical for viral replication.

In addition to its anti-inflammatory and antiviral properties, 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide has also been investigated for its neuroprotective effects. Research has shown that this compound can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide have also been studied to assess its suitability as a therapeutic agent. Studies have demonstrated that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Furthermore, preliminary toxicity studies have shown that it has a low toxicity profile, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide in various therapeutic applications. These trials aim to provide robust data on its pharmacological effects, dosing regimens, and potential side effects. The results from these trials will be crucial in determining the future development and commercialization of this compound.

In conclusion, 2-(4-amino-1H-imidazol-1-yl)-N-ethyl-N-methylacetamide (CAS No. 2137999-27-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.